Cas no 1090768-48-1 (N-(3-cyanophenyl)-3-(2-phenylethenesulfonamido)propanamide)

• Product Name: N-(3-cyanophenyl)-3-(2-phenylethenesulfonamido)propanamide
• CAS No: 1090768-48-1
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 6377817
• PubChem ID: 41248254
• Update Time: 2025-09-28

N-(3-cyanophenyl)-3-(2-phenylethenesulfonamido)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanophenyl)-3-(2-phenylethenesulfonamido)propanamide
• EN300-26582103
• 1090768-48-1
• N-(3-cyanophenyl)-3-[[(E)-2-phenylethenyl]sulfonylamino]propanamide
• Z32733891

• Inchi： 1S/C18H17N3O3S/c19-14-16-7-4-8-17(13-16)21-18(22)9-11-20-25(23,24)12-10-15-5-2-1-3-6-15/h1-8,10,12-13,20H,9,11H2,(H,21,22)/b12-10+
• InChI Key： YJWYFFWZAMCFAC-ZRDIBKRKSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCC(NC1C=CC=C(C#N)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 355.09906259g/mol
• Monoisotopic Mass: 355.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-cyanophenyl)-3-(2-phenylethenesulfonamido)propanamide

N-(3-Cyanophenyl)-3-(2-phenylethenesulfonamido)Propanamide: A Comprehensive Overview

N-(3-Cyanophenyl)-3-(2-phenylethenesulfonamido)Propanamide, also known by its CAS number 1090768-48-1, is a highly specialized organic compound with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural properties and promising functional attributes. In this article, we will delve into the chemical characteristics, recent advancements in its synthesis, and its potential applications in drug discovery, materials science, and biotechnology.

The molecular structure of N-(3-Cyanophenyl)-3-(2-phenylethenesulfonamido)Propanamide is characterized by a complex arrangement of functional groups. The presence of a cyano group attached to the phenyl ring introduces electronic effects that can influence the compound's reactivity and stability. Additionally, the sulfonamido group plays a crucial role in modulating the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. Recent studies have highlighted the importance of such functional groups in enhancing the efficacy of bioactive molecules.

Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of N-(3-Cyanophenyl)-3-(2-phenylethenesulfonamido)Propanamide. By employing advanced catalytic systems and green chemistry principles, scientists have achieved higher yields and improved purity levels. These developments are not only environmentally friendly but also cost-effective, making large-scale production more feasible. The integration of computational chemistry tools has further enhanced our understanding of the compound's electronic structure and its interaction with biological systems.

In the realm of drug discovery, N-(3-Cyanophenyl)-3-(2-phenylethenesulfonamido)Propanamide has shown potential as a lead compound for treating various diseases. Its ability to inhibit key enzymes involved in pathological processes has been validated through in vitro assays. For instance, studies conducted at leading research institutions have demonstrated its efficacy in modulating kinase activity, which is critical in cancer therapy. Furthermore, its sulfonamido group contributes to its pharmacokinetic profile, ensuring sustained release and optimal absorption within the body.

Beyond pharmacology, this compound has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where its ability to facilitate charge transport is highly valued. Recent breakthroughs in nanotechnology have further expanded its utility, enabling the creation of advanced materials with tailored properties.

In biotechnology, N-(3-Cyanophenyl)-3-(2-phenylethenesulfonamido)Propanamide has been utilized as a biosensor for detecting specific analytes in complex biological systems. Its high sensitivity and selectivity make it ideal for diagnostic applications. Collaborative efforts between chemists and biologists have led to the development of novel biosensing platforms that leverage this compound's unique properties.

Looking ahead, the future of N-(3-Cyanophenyl)-3-(2-phenylethenesulfonamido)Propanamide appears bright. Ongoing research is focused on enhancing its bioavailability while minimizing potential side effects. The integration of artificial intelligence (AI) into drug design is expected to accelerate this process by predicting optimal molecular modifications based on extensive data analysis.

In conclusion, N-(3-Cyanophenyl)-3-(2-phenylethenesulfonamido)Propanamide (CAS No: 1090768-48-1) stands as a testament to the ingenuity of modern chemistry. Its versatile nature and adaptability across multiple disciplines underscore its significance as a valuable tool in scientific research and industrial applications. As advancements continue to unfold, this compound will undoubtedly play an increasingly pivotal role in shaping innovative solutions across various sectors.